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Compound of Interest

Compound Name: Methyl 16-methylheptadecanoat

CAS No.: 68517-10-2

Cat. No.: B15553922

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 16-methylheptadecanoate, also known as methyl isostearate, is a branched-chain

fatty acid methyl ester (FAME). Its unique structure, featuring a methyl group near the end of

the fatty acid chain, imparts properties that distinguish it from its linear counterparts. This

technical guide provides a comprehensive overview of the known physical characteristics of

Methyl 16-methylheptadecanoate, details the experimental protocols for their determination,

and presents a logical workflow for the characterization of such compounds. Due to a scarcity

of experimentally determined data for this specific molecule in publicly available literature, this

guide combines reported computed values with established methodologies for the broader

class of fatty acid methyl esters.

Core Physical and Chemical Properties
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Methyl 16-methylheptadecanoate is identified by the CAS Number 5129-61-3.[1][2][3] It is

also referred to by synonyms including Methyl isostearate and 16-Methylheptadecanoic acid

methyl ester.[1][2][4]

Data Presentation: Physical and Chemical Properties
The following table summarizes the available quantitative data for Methyl 16-
methylheptadecanoate. It is important to note that many of the listed physical properties are

computed or estimated values due to the limited availability of experimentally verified data.

Property Value Source Type

Molecular Formula C₁₉H₃₈O₂

Molecular Weight 298.5 g/mol Computed[1]

Boiling Point 340.72 °C @ 760.00 mm Hg Estimated[4]

Melting Point Not Experimentally Determined -

Density 0.862 ± 0.06 g/cm³ Estimated[5]

Refractive Index 1.443 ± 0.02 Estimated[5]

Flash Point 162.20 °C (324.00 °F) TCC Estimated[4]

Water Solubility 0.001354 mg/L @ 25 °C Estimated[4]

Physical State Solid or Liquid Inconsistent reports

Experimental Protocols for Physical
Characterization of Fatty Acid Methyl Esters
The following sections detail the standard methodologies for determining the key physical

properties of fatty acid methyl esters like Methyl 16-methylheptadecanoate.

Determination of Melting Point by Differential Scanning
Calorimetry (DSC)
Objective: To determine the melting point and phase transition behavior of the FAME.
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Methodology:

Sample Preparation: A small, accurately weighed sample (typically 1-5 mg) of the purified

FAME is hermetically sealed in an aluminum pan. An empty, sealed aluminum pan is used as

a reference.

Instrument Setup: A differential scanning calorimeter is calibrated using high-purity standards

(e.g., indium) for temperature and enthalpy.

Thermal Program: The sample and reference pans are placed in the DSC cell. The

temperature is typically lowered to a sub-ambient temperature (e.g., -50 °C) to ensure

complete crystallization and then heated at a controlled rate (e.g., 5-10 °C/min) to a

temperature above the expected melting point.

Data Analysis: The heat flow to the sample is measured as a function of temperature. The

melting point is determined as the peak temperature of the endothermic melting transition.

The onset temperature of the melting peak is also often reported.

Determination of Density by Oscillating U-Tube
Densitometry
Objective: To accurately measure the density of the liquid FAME at a specific temperature.

Methodology:

Instrument Calibration: The oscillating U-tube densitometer is calibrated using two standards

of known density, typically dry air and deionized water, at the desired measurement

temperature.

Sample Introduction: A small volume of the liquid FAME is injected into the oscillating U-tube,

ensuring no air bubbles are present.

Temperature Equilibration: The sample is allowed to thermally equilibrate to the set

temperature of the instrument.

Measurement: The instrument measures the oscillation period of the U-tube containing the

sample. This period is directly related to the density of the sample. The instrument's software
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calculates and displays the density value. Measurements are typically repeated until a stable

reading is obtained.

Determination of Refractive Index using a Refractometer
Objective: To measure the refractive index of the liquid FAME, which is a characteristic property

related to its composition.

Methodology:

Instrument Calibration: The refractometer is calibrated using a standard of known refractive

index, often distilled water.

Sample Application: A few drops of the liquid FAME are placed on the prism surface of the

refractometer.

Temperature Control: The temperature of the prism is controlled using a circulating water

bath to the desired measurement temperature (e.g., 20 °C or 25 °C).

Measurement: The light source is activated, and the boundary line (shadowline) is viewed

through the eyepiece. The instrument is adjusted until the boundary line is sharp and

centered in the crosshairs. The refractive index is then read from the instrument's scale or

digital display.

Purity and Identity Confirmation by Gas
Chromatography-Mass Spectrometry (GC-MS)
Objective: To confirm the identity and assess the purity of the Methyl 16-
methylheptadecanoate sample.

Methodology:

Sample Preparation: A dilute solution of the FAME is prepared in an appropriate volatile

solvent (e.g., hexane or dichloromethane).

GC-MS System: A gas chromatograph equipped with a capillary column (e.g., a polar or non-

polar stationary phase) is coupled to a mass spectrometer.
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Injection and Separation: A small volume of the prepared sample is injected into the GC inlet,

where it is vaporized. The components of the sample are separated based on their volatility

and interaction with the stationary phase as they pass through the column under a

programmed temperature gradient.

Mass Spectrometry: As the separated components elute from the GC column, they enter the

mass spectrometer, where they are ionized (typically by electron ionization). The resulting

ions are separated by their mass-to-charge ratio and detected.

Data Analysis: The resulting chromatogram shows peaks corresponding to the separated

components. The mass spectrum of the peak corresponding to Methyl 16-
methylheptadecanoate can be compared to a reference library (e.g., NIST) for positive

identification. The purity can be estimated by the relative area of the main peak.

Mandatory Visualization
Experimental Workflow for Physical Characterization of
a Fatty Acid Methyl Ester
The following diagram illustrates a logical workflow for the comprehensive physical

characterization of a fatty acid methyl ester.
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Workflow for FAME physical characterization.
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Conclusion
This technical guide provides a summary of the currently available physical characteristics of

Methyl 16-methylheptadecanoate. While many of the specific physical properties for this

compound are based on estimations, this guide outlines the robust and standardized

experimental protocols used for the accurate determination of these properties for fatty acid

methyl esters. The provided workflow offers a logical sequence for the comprehensive

characterization of such compounds, which is essential for their application in research, drug

development, and various industrial formulations. Further experimental studies are warranted

to definitively establish the physical properties of pure Methyl 16-methylheptadecanoate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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